Cas no 1261530-23-7 (2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261530-23-7
• MF: C₁₃H₇F₆NO₂
• MW: 323.190604448318
• CID: 4800094
• Update Time: 2025-07-17

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H7F6NO2/c14-12(15,16)8-5-10(11(21)20-6-8)7-2-1-3-9(4-7)22-13(17,18)19/h1-6H,(H,20,21)
• InChI Key： OPLGBZUBLPLPOZ-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(C(=C1)C1C=CC=C(C=1)OC(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 506
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3

Additional information on 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

Introduction to 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261530-23-7)

2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by its CAS number 1261530-23-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug design. The presence of multiple functional groups, including hydroxyl, trifluoromethoxy, and trifluoromethyl substituents, endows this molecule with unique chemical properties that make it a promising candidate for further exploration in therapeutic applications.

The structural composition of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is characterized by a pyridine core substituted with a hydroxyl group at the 2-position, a phenyl ring bearing a trifluoromethoxy group at the 3-position, and a trifluoromethyl group at the 5-position. This arrangement of substituents not only influences the electronic and steric properties of the molecule but also contributes to its potential interaction with biological targets. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many drug candidates.

In recent years, there has been a growing interest in developing novel compounds with enhanced pharmacological properties. The multifaceted nature of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine positions it as a valuable asset in the quest for new therapeutic agents. Its structural features suggest potential applications in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to modulate biological pathways through precise interactions with target proteins makes it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can disrupt aberrant signaling networks without causing undue side effects. The presence of both hydroxyl and trifluoromethoxy groups in 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine may facilitate its binding to kinase active sites, making it a promising lead compound for further optimization.

Furthermore, the compound's structural motif is reminiscent of several known bioactive molecules that have shown efficacy in preclinical studies. For instance, analogs containing similar pyridine cores have been investigated for their anti-inflammatory and antitumor properties. The incorporation of fluorinated substituents has been particularly effective in improving drug-like characteristics such as solubility, bioavailability, and pharmacokinetic profiles. These findings suggest that 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine could exhibit similar benefits when subjected to rigorous biochemical and pharmacological evaluation.

The synthesis of 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine presents an intriguing challenge due to the complexity of its structure. However, advances in synthetic methodologies have made it increasingly feasible to construct such molecules with high precision. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to introduce fluorinated groups efficiently while maintaining regioselectivity. These advancements not only facilitate the preparation of this compound but also open up possibilities for generating a library of derivatives with tailored properties.

In conclusion, 2-Hydroxy-3-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine (CAS No. 1261530-23-7) represents a significant opportunity for further research and development in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for exploring new therapeutic interventions. As research continues to uncover the full spectrum of its pharmacological effects, this compound is poised to play an important role in the discovery of novel drugs that address unmet medical needs.